![molecular formula C4H3Cl2NOS B3389901 (3,4-Dichloroisothiazol-5-yl)methanol CAS No. 944281-39-4](/img/structure/B3389901.png)
(3,4-Dichloroisothiazol-5-yl)methanol
Overview
Description
“(3,4-Dichloroisothiazol-5-yl)methanol” is a chemical compound with the molecular formula C4H3Cl2NOS . It is not classified as a hazardous compound .
Synthesis Analysis
The synthesis of “this compound” involves adding it and 3-chlorobenzo[d]isothiazole-1,1-dioxide in a 1:1 ratio into a round-bottomed flask. An appropriate amount of acetonitrile and triethylamine is added, and the mixture is reacted at room temperature for 5 hours .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a triclinic crystal system with the space group P 1‾ (no. 2). The crystallographic data includes a = 6.974 (3) Å, b = 8.132 (3) Å, c = 12.349 (5) Å, α = 86.123 (4)°, β = 78.299 (4)°, γ = 85.715 (4)°, V = 682.9 (4) Å 3, Z = 2, R gt (F) = 0.0410, wR ref (F 2) = 0.1058, T = 296 (2) K .Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds, such as strobilurin analogs, act by inhibiting mitochondrial respiration .
Mode of Action
(3,4-Dichloroisothiazol-5-yl)methanol is believed to interact with its targets in a similar way to strobilurin analogs. These compounds block electron transfer within the respiratory chain, disrupting important cellular biochemical processes and resulting in the cessation of fungal growth .
Biochemical Pathways
As a strobilurin analog, it likely impacts the mitochondrial electron transport chain, leading to the disruption of atp production and ultimately, the cessation of fungal growth .
Result of Action
Similar compounds have been shown to exhibit fungicidal activity against multiple plant pathogens .
Biochemical Analysis
Biochemical Properties
(3,4-Dichloroisothiazol-5-yl)methanol plays a significant role in biochemical reactions, particularly in the inhibition of mitochondrial respiration. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the electron transfer within the respiratory chain, leading to the disruption of important cellular biochemical processes . This inhibition is primarily due to its interaction with mitochondrial enzymes, which results in the cessation of fungal growth .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by disrupting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can cause significant changes in cellular metabolism by inhibiting mitochondrial respiration . This disruption leads to altered gene expression and affects various cell signaling pathways, ultimately impacting cell function and viability.
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It binds to specific sites on mitochondrial enzymes, inhibiting their activity and blocking electron transfer within the respiratory chain . This inhibition leads to a cascade of biochemical events that disrupt cellular processes and gene expression, ultimately resulting in the cessation of fungal growth .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its efficacy may decrease over time due to degradation . Long-term exposure to this compound can lead to persistent changes in cellular function, including altered gene expression and disrupted metabolic processes .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits fungicidal activity without significant adverse effects . At higher doses, this compound can cause toxic effects, including cellular damage and disruption of normal physiological processes . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing toxicity .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound’s primary mode of action involves the inhibition of mitochondrial enzymes, leading to disrupted metabolic processes . This inhibition affects the overall metabolic flux and can result in altered levels of key metabolites, impacting cellular function and viability .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound is transported across cellular membranes and distributed to specific cellular compartments where it exerts its effects . Its localization and accumulation within cells are critical factors that determine its efficacy and potential toxicity .
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. The compound is directed to specific compartments or organelles within the cell, where it interacts with target biomolecules . Targeting signals and post-translational modifications may influence its localization, ensuring that it reaches the appropriate sites of action . This precise localization is essential for the compound’s efficacy in inhibiting mitochondrial respiration and disrupting cellular processes .
Properties
IUPAC Name |
(3,4-dichloro-1,2-thiazol-5-yl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3Cl2NOS/c5-3-2(1-8)9-7-4(3)6/h8H,1H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVPGIHUMECXCPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=C(C(=NS1)Cl)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3Cl2NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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